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Compound of Interest

Compound Name: JYQ-173

Cat. No.: B15541757

Get Quote

Unable to Retrieve Information on JYQ-173
Our comprehensive search for preliminary studies on the therapeutic potential of "JYQ-173" did

not yield any relevant information. This suggests that "JYQ-173" may be a novel compound

with limited publicly available data, a confidential internal designation, or a potential

typographical error.

We recommend verifying the compound's name and designation. It is possible that the

intended query was for a different, similarly named therapeutic agent. Our search did identify

information on the following compounds which have therapeutic potential in various diseases:

XBD173 (Emapunil): A ligand for the translocator protein (TSPO) that has been investigated

for its neuroprotective and anti-inflammatory effects, particularly in the context of age-related

macular degeneration and anxiety disorders.[1]

CDZ173 (Leniolisib): A selective phosphoinositide 3-kinase delta (PI3Kδ) inhibitor.[2][3][4][5]

It is approved for the treatment of activated phosphoinositide 3-kinase delta syndrome

(APDS).[3]
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If "JYQ-173" is a valid, emerging therapeutic, we await the publication of preliminary studies to

provide a detailed technical guide as requested. Please provide any additional available

information or clarification on the compound in question to facilitate a more successful search.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 3 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15541757?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

